Cas no 2228109-19-9 (tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate
• CAS No: 2228109-19-9
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6570812
• PubChem ID: 165835099
• Update Time: 2025-06-30

tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate
• EN300-1886084
• 2228109-19-9

• Inchi： 1S/C13H26N2O3/c1-6-11(17-5)10-9-15(8-7-14-10)12(16)18-13(2,3)4/h10-11,14H,6-9H2,1-5H3
• InChI Key： AYZBFFVOWNWNQJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate

tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate, identified by the CAS number 2228109-19-9, is a chemically synthesized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound belongs to the class of piperazine derivatives, which are widely recognized for their structural versatility and potential pharmacological activities. The molecule's structure incorporates a piperazine ring, a tertiary butyl group, and a methoxypropyl substituent, each contributing to its unique chemical properties and functional characteristics.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for various research and industrial applications. The incorporation of a methoxy group in the side chain introduces additional electronic effects, which can influence the compound's reactivity and bioavailability when used in drug delivery systems.

One of the most notable aspects of tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate is its potential as a building block in medicinal chemistry. Piperazine derivatives are often employed as scaffolds for developing bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The tertiary butyl group enhances lipophilicity, which is crucial for improving drug absorption across biological membranes. This makes the compound an attractive candidate for designing drugs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

In terms of pharmacokinetics, studies have shown that the methoxypropyl substituent can modulate the compound's metabolic stability and clearance rate. This is particularly important in drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy while minimizing adverse effects. Recent research has also explored the use of this compound in prodrug designs, where it serves as a carrier to enhance drug delivery efficiency and reduce systemic toxicity.

The synthesis of tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. These steps are carefully optimized to ensure high yields and minimal byproduct formation. For instance, the introduction of the methoxy group is often achieved through alkylation or etherification reactions under controlled conditions to maintain stereochemical integrity.

Beyond its direct applications in drug design, this compound has also found utility in materials science. Its unique combination of rigidity and flexibility makes it a promising candidate for constructing supramolecular assemblies and polymer networks. Researchers have explored its ability to form self-assembled monolayers on various surfaces, which could have implications in sensor technology and catalysis.

In conclusion, tert-butyl 3-(1-methoxypropyl)piperazine-1-carboxylate stands out as a versatile molecule with diverse applications across multiple scientific domains. Its structure-endowed properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its chemical behavior and biological interactions, this compound is poised to play an increasingly significant role in advancing modern science and technology.